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Compound of Interest

Compound Name: 1-Tridecene

Cat. No.: B165156

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical waste is a critical component of laboratory operations. This guide provides
essential, step-by-step procedures for the proper disposal of 1-Tridecene, ensuring a safe
laboratory environment and adherence to environmental regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle 1-Tridecene with appropriate
safety measures. 1-Tridecene is a combustible liquid and may cause irritation to the eyes and
skin.[1] Ingestion and inhalation should be avoided.[1]

Personal Protective Equipment (PPE):
» Gloves: Wear appropriate protective gloves to prevent skin exposure.[1][2]

o Eye Protection: Use chemical safety goggles or eyeglasses as described by OSHA's eye
and face protection regulations.[1][2]

o Clothing: Wear appropriate protective clothing to minimize skin contact.[1][2]

Step-by-Step Disposal Procedure

The disposal of 1-Tridecene must be conducted in accordance with all federal, state, and local
regulations. The U.S. Environmental Protection Agency (EPA) regulates hazardous waste
under the Resource Conservation and Recovery Act (RCRA).[3] It is the responsibility of the
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chemical waste generator to determine if a discarded chemical is classified as hazardous
waste.[1]

1. Waste ldentification and Segregation:

¢ Non-contaminated 1-Tridecene: Unused or unadulterated 1-Tridecene should be collected
in a dedicated and properly labeled waste container.

o Contaminated 1-Tridecene and Associated Waste: Any materials contaminated with 1-
Tridecene, such as absorbent pads, gloves, or other lab supplies, should be considered
chemical waste and collected in the same container as the chemical itself.[4] Do not mix with
other chemical waste, especially incompatible materials like strong oxidizing agents, to avoid
unforeseen reactions.[1][2]

2. Waste Collection and Storage:

o Container Selection: Use a sealable, chemically compatible container for collecting 1-
Tridecene waste.[4] Ensure the container is in good condition, free from leaks, and has a
leak-proof, screw-on cap.[4]

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "1-Tridecene," and the date waste accumulation began.[3] For
mixtures, each chemical must be listed.[3]

o Storage Location: Store the waste container in a cool, dry, and well-ventilated area away
from sources of ignition and incompatible substances.[1][2] The storage area should utilize
secondary containment to capture any potential spills or leaks.[4]

3. Accidental Spill Cleanup:

 In the event of a spill, immediately remove all sources of ignition.[1][2]

o Ventilate the area.[1]

o Absorb the spill with an inert material such as sand, silica gel, or a universal binder.[2][5]

o Collect the absorbed material and place it in a suitable, closed container for disposal.[2][5]
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4. Arranging for Final Disposal:

» Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

primary resource for arranging the final disposal of chemical waste.[3] They will provide

specific guidance and have established procedures with licensed waste management

contractors.

e Do Not Dispose Down the Drain: 1-Tridecene is insoluble in water and should not be

disposed of down the drain.[6]

« Incineration: The recommended method of disposal is through an approved waste disposal

plant, which will likely involve incineration in a chemical incinerator equipped with an

afterburner and scrubber.[7]

Quantitative Data for 1-Tridecene

The following table summarizes key quantitative data for 1-Tridecene, which is important for

safe handling and storage.

Property Value

Molecular Formula C13H26

Molecular Weight 182.35 g/mol

Appearance Clear, colorless liquid[1]

Boiling Point 232 - 233 °C @ 760 mmHg[1]

Melting Point -23 °C[1]

Flash Point 79 °C (174.2 °F)[1][2]

Specific Gravity 0.7660 g/cm?3[1]

Vapor Density 6.3[1]
Experimental Protocols
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The disposal procedures outlined above are based on standard laboratory safety protocols and
information derived from Safety Data Sheets (SDS). No novel experimental protocols are cited.

It is critical to follow the specific protocols and guidance provided by your institution's EHS
department.

1-Tridecene Disposal Workflow
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Figure 1. 1-Tridecene Disposal Workflow

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b165156?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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